2-[(4S)-4-(2-Methyl-2-propanyl)-4,5-dihydro-1,3-oxazol-2-yl]-6-phenylpyridine

• Molecular Formula: C18H20N2O
• Molecular Weight: 280.4 g/mol
• IUPAC Name: 4-tert-butyl-2-(6-phenylpyridin-2-yl)-4,5-dihydro-1,3-oxazole
• InChI: InChI=1S/C18H20N2O/c1-18(2,3)16-12-21-17(20-16)15-11-7-10-14(19-15)13-8-5-4-6-9-13/h4-11,16H,12H2,1-3H3
• InChI Key: YVXPCSYTPPMTHS-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)C1COC(=N1)C2=CC=CC(=N2)C3=CC=CC=C3

Description

2-[(4S)-4-(2-Methyl-2-propanyl)-4,5-dihydro-1,3-oxazol-2-yl]-6-phenylpyridine is a chiral oxazoline-pyridine hybrid ligand characterized by a pyridine core substituted at the 6-position with a phenyl group and at the 2-position with a 4,5-dihydro-1,3-oxazole (oxazoline) ring. The oxazoline ring features an (4S)-configured tertiary carbon bearing a 2-methyl-2-propanyl (tert-butyl) group, imparting steric bulk and electronic modulation. This ligand belongs to a broader class of oxazoline-based compounds widely employed in asymmetric catalysis due to their ability to form stable coordination complexes with transition metals, enhancing enantioselectivity in reactions such as C–C bond formation, polymerization, and hydrogenation . The tert-butyl substituent at the 4S position is critical for stabilizing the metal-ligand complex through steric shielding and π-resonance effects, as observed in related oxazoline systems .

Comparison with Similar Compounds

Comparison with Similar Compounds

Structural Comparisons

The table below highlights structural differences between 2-[(4S)-4-(2-Methyl-2-propanyl)-4,5-dihydro-1,3-oxazol-2-yl]-6-phenylpyridine and analogous oxazoline ligands:

Compound Name	Substituents on Oxazoline	Pyridine/Other Core	Key Structural Features	Reference
2-[(4S)-4-(2-Methyl-2-propanyl)-4,5-dihydro-1,3-oxazol-2-yl]-6-phenylpyridine	4S-tert-butyl	Pyridine (6-phenyl)	Chiral tert-butyl group enhances steric bulk; planar pyridine enables π-interactions
2-[(4S)-4-Phenyl-4,5-dihydro-1,3-oxazol-2-yl]aniline (8a)	4S-phenyl	Aniline	Aromatic substituent at 4S; lacks pyridine’s π-accepting ability
2-[(4S)-4-tert-Butyl-4,5-dihydro-1,3-oxazol-2-yl]aniline (8b)	4S-tert-butyl	Aniline	Similar tert-butyl group but aniline core limits metal coordination versatility
N-{2-[(4S)-4-tert-Butyl-oxazol-2-yl]phenyl}-5,6-diphenyl-1,2,4-triazin-3-amine	4S-tert-butyl	1,2,4-Triazine	Triazine ring enhances chelation; intramolecular H-bonding stabilizes conformation
(4R,5S)-2-(6-Methylpyridin-2-yl)-4,5-diphenyl-4,5-dihydrooxazole	4R,5S-diphenyl	Pyridine (6-methyl)	Diphenyl substituents increase steric hindrance; methyl-pyridine alters electronic density

Electronic and Steric Effects

• Electronic Effects : The tert-butyl group in the 4S position donates electron density via σ-bonds but withdraws electrons through hyperconjugation, creating a mildly electron-deficient oxazoline ring. This contrasts with the electron-rich 4-phenyl substituent in 8a, which reduces metal center electrophilicity .
• Steric Effects : The tert-butyl group in the target compound provides greater steric shielding than the methyl group in L2 () or the diphenyl groups in ’s compound, leading to higher enantioselectivity in crowded catalytic environments .

Crystallographic Insights

X-ray studies of N-{2-[(4S)-4-tert-butyl-oxazol-2-yl]phenyl}-5,6-diphenyl-1,2,4-triazin-3-amine () reveal intramolecular hydrogen bonding (N7–H7···N15) and π-stacking interactions (3.24–3.49 Å) between oxazoline and triazine rings. These features stabilize the ligand’s conformation, a trait shared with the target compound due to its planar pyridine core and rigid oxazoline ring .